[1-(2-Nitro-benzenesulfonyl)-azetidin-3-yl]-methanol

• Molecular Formula: C10H12N2O5S
• Molecular Weight: 272.28 g/mol
• IUPAC Name: [1-(2-nitrophenyl)sulfonylazetidin-3-yl]methanol
• InChI: InChI=1S/C10H12N2O5S/c13-7-8-5-11(6-8)18(16,17)10-4-2-1-3-9(10)12(14)15/h1-4,8,13H,5-7H2
• InChI Key: HHUVQEZWBOGPJH-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1S(=O)(=O)C2=CC=CC=C2[N+](=O)[O-])CO

Description

[1-(2-Nitro-benzenesulfonyl)-azetidin-3-yl]-methanol is a useful research compound. Its molecular formula is C10H12N2O5S and its molecular weight is 272.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Tert-butyl 3-(aminomethyl)-1-azetidinecarboxylate (J. Med. Chem., (2001) 44:94-104) (441 mg, 2.35 mmol) was dissolved in CH2Cl2 (2 mL) and TFA (1.5 mL) and the mixture was stirred for 2 hours at room temperature. The volatiles were removed under reduced pressure and the residue was dissolved in dry MeOH (5 mL). Solid NaHCO3 was added (˜500 mg) and the mixture was stirred for 17 hours. MeOH was removed, CH2Cl2 (50 mL) was added and the mixture was filtered through a plug of Celite. The filtrate was concentrated and the residue was dissolved in DMF (15 mL). DIPEA (0.817 mL, 4.70 mmol) and 2-nitrobenzenesulfonyl chloride (580 mg, 2.58 mmol) were added and the mixture was stirred for 2 hours. The mixture was concentrated and the residue was purified by column chromatography on silica gel (100% EtOAc) to provide [1-(2-nitro-benzenesulfonyl)-azetidin-3-yl]-methanol (167 mg, 26%). 1H NMR (CDCl3) δ 2.73-2.80 (m, 1H), 3.76 (dd, 2H, J=5.4, 5.7 Hz), 3.90 (dd, 2H, J=5.7, 8.1 Hz), 4.17 (dd, 2H, J=8.1, 8.1 Hz).